Cas no 26728-44-9 (6-Octenoic acid,3,7-dimethyl-, ethyl ester)

6-Octenoic acid,3,7-dimethyl-, ethyl ester structure
26728-44-9 structure
Product Name:6-Octenoic acid,3,7-dimethyl-, ethyl ester
CAS No:26728-44-9
MF:C12H22O2
MW:198.301884174347
CID:249992
PubChem ID:549715
Update Time:2025-04-19

6-Octenoic acid,3,7-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Octenoic acid,3,7-dimethyl-, ethyl ester
    • ethyl 3,7-dimethyloct-6-enoate
    • ETHYL CITRONELLATE
    • (+/-)-ethyl citronellate
    • 3,7-Dimethyl-oct-6-enoic acid,ethyl ester
    • 3,7-Dimethyl-oct-6-ensaeure-aethylester
    • ethyl rac-3,7-dimethyloct-6-enoate
    • ethyl rac-citronellate
    • ethyl-citronellat
    • Ethyl 3,7-dimethyl-6-octenoate #
    • AKOS006292897
    • 3,7-Dimethyl-oct-6-enoic acid, ethyl ester
    • ethyl 3, 7-dimethyloct-6-enoate
    • UAIOJGGMISJMMY-UHFFFAOYSA-N
    • 3,7-dimethyl-oct-6-enoic acid ethyl ester
    • 26728-44-9
    • FT-0626172
    • DTXSID00338537
    • SCHEMBL12446349
    • Inchi: 1S/C12H22O2/c1-5-14-12(13)9-11(4)8-6-7-10(2)3/h7,11H,5-6,8-9H2,1-4H3
    • InChI Key: UAIOJGGMISJMMY-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C)CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 198.16200
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.885
  • Boiling Point: 246.9°C at 760 mmHg
  • Flash Point: 80.2°C
  • Refractive Index: 1.442
  • PSA: 26.30000
  • LogP: 3.32210

6-Octenoic acid,3,7-dimethyl-, ethyl ester Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

6-Octenoic acid,3,7-dimethyl-, ethyl ester Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.